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Compound of Interest

Compound Name: Cetoxime

Cat. No.: B1242434

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and application
of Cefotaxime stock solutions to prevent bacterial contamination in cell culture. Cefotaxime is a
third-generation cephalosporin antibiotic effective against a broad spectrum of Gram-positive
and Gram-negative bacteria.[1][2][3] Its mechanism of action involves the inhibition of bacterial
cell wall synthesis, making it a valuable tool for maintaining aseptic conditions in sensitive cell
culture environments.[1][2][4][5][6]

Quantitative Data Summary

The following table summarizes key quantitative data for the preparation and use of
Cefotaxime stock solutions.
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Parameter Value Reference
Chemical Formula Ci16H16NsNaO7S2 [7]
Molecular Weight 477.5 g/mol [7]
Solubility in Water 50 mg/mL [8]
Solubility in PBS (pH 7.2) ~10 mg/mL [7]
Solubility in DMSO ~10 mg/mL [7]
Recommended Stock Solution

) 10 - 100 mg/mL [9]
Concentration
Recommended Working

] 50 - 250 mg/L (ug/mL) [8]
Concentration
Storage of Powder -20°C (=4 years stability) [7]
Storage of Stock Solution -20°C (stable for up to 13 (10]
(Aqueous) weeks)
Short-term Storage of Stock

) 2-8°C (stable for 5-10 days) [10][11]
Solution (Aqueous)
Stability at Room Temperature
Up to 24 hours [10]

(22°C)

Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL Cefotaxime
Stock Solution

This protocol describes the preparation of a 1000x stock solution of Cefotaxime.
Materials:
¢ Cefotaxime Sodium Salt powder (e.g., Sigma-Aldrich C7039)

o Sterile, deionized, or distilled water
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» Sterile 0.22 pm syringe filter

» Sterile conical tubes (e.g., 15 mL or 50 mL)

» Sterile syringes (e.g., 10 mL or 20 mL)

» Sterile pipette tips

e Laminar flow hood or biological safety cabinet
Procedure:

o Aseptic Technique: Perform all steps in a laminar flow hood or biological safety cabinet to
maintain sterility.

e Weighing: Accurately weigh 1 gram of Cefotaxime Sodium Salt powder.

» Dissolving: Add the powder to a sterile conical tube. Using a sterile pipette, add 10 mL of
sterile water to the tube.

e Mixing: Cap the tube tightly and vortex or invert until the powder is completely dissolved. The
solution should be clear to slightly yellow.

» Sterilization: Draw the Cefotaxime solution into a sterile syringe. Attach a sterile 0.22 pm
syringe filter to the syringe.

« Filtering: Filter the solution into a new, sterile conical tube. This step removes any potential
bacterial contamination.

» Aliquoting: Dispense the sterile stock solution into smaller, sterile microcentrifuge tubes (e.g.,
1 mL aliquots). This minimizes the number of freeze-thaw cycles for the entire stock.

e Labeling and Storage: Clearly label the aliquots with the name of the antibiotic, concentration
(100 mg/mL), and the date of preparation. Store the aliquots at -20°C.

Protocol 2: Using Cefotaxime Stock Solution in Cell
Culture
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This protocol outlines the dilution of the stock solution to a final working concentration in cell
culture medium.

Materials:
e Prepared 100 mg/mL sterile Cefotaxime stock solution

o Complete cell culture medium (e.g., DMEM or RPMI-1640 with serum and other
supplements)

 Sterile pipette and tips
Procedure:

e Thawing: Thaw an aliquot of the 100 mg/mL Cefotaxime stock solution at room temperature
or in a 37°C water bath.

 Dilution: To achieve a final working concentration of 100 pug/mL (a commonly used
concentration), add 1 pL of the 100 mg/mL stock solution for every 1 mL of cell culture
medium. For example, to prepare 500 mL of medium, add 500 pL of the stock solution.

o Mixing: Gently swirl the medium to ensure the Cefotaxime is evenly distributed.

» Application: The medium containing Cefotaxime is now ready for use in your cell culture
experiments.

Visualizations
Signaling Pathway: Mechanism of Cefotaxime Action
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Caption: Mechanism of Cefotaxime action on bacterial cell wall synthesis.
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Experimental Workflow: Preparation of Cefotaxime
Stock Solution
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Caption: Workflow for preparing a sterile Cefotaxime stock solution.

Logical Relationship: Use of Cefotaxime in Cell Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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